Cas no 10469-81-5 (Benzene,1-phenoxy-2-(3-phenoxyphenoxy)-)

• Product name: Benzene,1-phenoxy-2-(3-phenoxyphenoxy)-
• CAS No: 10469-81-5
• MF: C₂₄H₁₈O₃
• MW: 354.397926807404
• CID: 201724
• PubChem ID: 82648

Benzene,1-phenoxy-2-(3-phenoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-phenoxy-2-(3-phenoxyphenoxy)-
• (m-Phenoxy-phenyl)-(o-phenoxy-phenyl)-ether
• 1-Phenoxy-2-(3-phenoxyphenoxy)benzene
• 10469-81-5
• SCHEMBL3890642
• DTXSID8065084
• Benzene, 1-phenoxy-2-(3-phenoxyphenoxy)-

• Inchi： InChI=1S/C24H18O3/c1-3-10-19(11-4-1)25-21-14-9-15-22(18-21)27-24-17-8-7-16-23(24)26-20-12-5-2-6-13-20/h1-18H
• InChI Key： ASWMPWPWHHXCKT-UHFFFAOYSA-N
• SMILES： C1=CC=C(OC2=CC=CC=C2OC2C=CC=C(OC3=CC=CC=C3)C=2)C=C1

Computed Properties

• Exact Mass: 354.12564
• Monoisotopic Mass: 354.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Density: 1.176
• Boiling Point: 454.2°Cat760mmHg
• Flash Point: 155.3°C
• Refractive Index: 1.618
• PSA: 27.69